Cas no 205115-33-9 (Methyl 2-benzyl-3-oxo-2,3-dihydro-1,2-oxazole-5-carboxylate)

• Product Name: Methyl 2-benzyl-3-oxo-2,3-dihydro-1,2-oxazole-5-carboxylate
• CAS No: 205115-33-9
• MF: C₁₂H₁₁NO₄
• MW: 233.220043420792
• CID: 1394235
• PubChem ID: 10823520
• Update Time: 2025-08-03

Methyl 2-benzyl-3-oxo-2,3-dihydro-1,2-oxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-benzyl-3-oxo-2,3-dihydro-1,2-oxazole-5-carboxylate
• DB-343247
• 205115-33-9
• A924549
• Methyl 2-benzyl-3-oxo-2,3-dihydroisoxazole-5-carboxylate
• AKOS015969541
• Methyl2-benzyl-3-oxo-2,3-dihydroisoxazole-5-carboxylate

• Inchi： 1S/C12H11NO4/c1-16-12(15)10-7-11(14)13(17-10)8-9-5-3-2-4-6-9/h2-7H,8H2,1H3
• InChI Key： MDCFISIGIDGMSE-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=CC(N1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 233.06900
• Monoisotopic Mass: 233.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 61.44000
• LogP: 1.27620

Methyl 2-benzyl-3-oxo-2,3-dihydro-1,2-oxazole-5-carboxylate Security Information

• Storage Condition：(BD624176)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives